Cas no 1804335-05-4 (4-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804335-05-4
• MF: C₉H₆ClF₄NO₃
• MW: 287.595455646515
• CID: 4828638
• Update Time: 2025-10-12

4-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6ClF4NO3/c10-3-4-1-6(18-9(12,13)14)15-8(11)5(4)2-7(16)17/h1H,2-3H2,(H,16,17)
• InChI Key： PYQMAFDRTOCUQY-UHFFFAOYSA-N
• SMILES： ClCC1C=C(N=C(C=1CC(=O)O)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 4-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetic acid

4-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetic Acid: A Comprehensive Overview

The compound 4-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetic acid, identified by the CAS number 1804335-05-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The structure of this molecule incorporates several functional groups, including a chloromethyl group, a fluoro substituent, a trifluoromethoxy group, and an acetic acid moiety. These groups collectively contribute to its chemical reactivity, stability, and potential bioavailability.

The synthesis of 4-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetic acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. The incorporation of fluorinated groups in the molecule is particularly noteworthy, as fluorine substitution is known to enhance the lipophilicity and metabolic stability of compounds, making them more suitable for pharmacological applications.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential lead molecule for drug development. Its pyridine ring serves as a versatile scaffold for attaching various functional groups, allowing for the modulation of its physicochemical properties. The trifluoromethoxy group imparts strong electron-withdrawing effects, which can influence the molecule's interaction with biological targets such as enzymes and receptors. Recent research has highlighted its potential as an inhibitor of certain kinase enzymes, which are implicated in various disease states including cancer and inflammatory disorders.

The acetic acid moiety at the 3-position of the pyridine ring introduces additional acidity to the molecule, which can be exploited for further chemical modifications or for enhancing its solubility properties. This feature is particularly advantageous in drug delivery systems where controlled release and targeted delivery are desired. Furthermore, the chloromethyl group provides a site for alkylation reactions, enabling the attachment of other bioactive moieties or linkers for conjugation purposes.

From an environmental standpoint, the stability and biodegradation profile of 4-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetic acid are critical considerations. Recent studies have focused on assessing its persistence in various environmental matrices and its potential impact on aquatic ecosystems. The presence of halogenated groups may influence its environmental fate, necessitating further research to ensure sustainable use and disposal practices.

In conclusion, 4-(Chloromethyl)-2-fluoro-6-(trifluoromethoxy)pyridine-3-acetic acid represents a valuable addition to the arsenal of advanced chemical entities being explored for therapeutic applications. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights derived from recent research, positions it as a promising candidate for future drug development efforts.